Cas no 133920-06-6 (6-Phenylhexyl Isothiocyanate)

6-Phenylhexyl Isothiocyanate structure
6-Phenylhexyl Isothiocyanate structure
Product Name:6-Phenylhexyl Isothiocyanate
CAS No:133920-06-6
MF:C13H17NS
MW:219.34578204155
CID:179081
PubChem ID:114757
Update Time:2025-09-21

6-Phenylhexyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,(6-isothiocyanatohexyl)-
    • 6-PHENYLHEXYL ISOTHIOCYANATE
    • 6-isothiocyanatohexylbenzene
    • Phenylhexyl isothiocyanate
    • (6-Isothiocyanatohexyl)benzene
    • Benzene,(6-isothiocyanatohexyl)
    • FT-0621304
    • PCB7WLT5ZX
    • CHEMBL461242
    • Q27452536
    • SCHEMBL7809
    • J-006454
    • Benzene, (6-isothiocyanatohexyl)-
    • 133920-06-6
    • phenylhexylisothiocyanate
    • CCRIS 6850
    • PHENYLHEXYL ISOTHIOCYANATE, 6-
    • UNII-PCB7WLT5ZX
    • ALPHA-METHYL-P-[1-OXO-2-ISOINDOLINYL]-BENZENEACETICACID
    • BDBM50073713
    • DTXSID3021146
    • DTXCID901146
    • DB-369376
    • PHITC
    • 6-Phenylhexylisothiocyanate
    • 6-Phenylhexyl Isothiocyanate
    • Inchi: 1S/C13H17NS/c15-12-14-11-7-2-1-4-8-13-9-5-3-6-10-13/h3,5-6,9-10H,1-2,4,7-8,11H2
    • InChI Key: VJNWEQGIPZMBMA-UHFFFAOYSA-N
    • SMILES: S=C=NCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.10800
  • Monoisotopic Mass: 219.10817
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 44.4

Experimental Properties

  • Density: 0.96
  • Boiling Point: 346.1°Cat760mmHg
  • Flash Point: 171.9°C
  • Refractive Index: 1.504
  • PSA: 44.45000
  • LogP: 3.89230

6-Phenylhexyl Isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P331250-50mg
6-Phenylhexyl Isothiocyanate
133920-06-6
50mg
$201.00 2023-05-17
TRC
P331250-500mg
6-Phenylhexyl Isothiocyanate
133920-06-6
500mg
$1596.00 2023-05-17
LKT Labs
P2922-25 mg
Phenylhexyl Isothiocyanate
133920-06-6 ≥98%
25mg
$102.10 2023-07-10
LKT Labs
P2922-100 mg
Phenylhexyl Isothiocyanate
133920-06-6 ≥98%
100MG
$186.90 2023-07-10
LKT Labs
P2922-250 mg
Phenylhexyl Isothiocyanate
133920-06-6 ≥98%
250MG
$374.20 2023-07-10
LKT Labs
P2922-500 mg
Phenylhexyl Isothiocyanate
133920-06-6 ≥98%
500MG
$561.50 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-204844-100mg
Phenylhexyl isothiocyanate,
133920-06-6 >98%
100mg
¥1203.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204844A-250mg
Phenylhexyl isothiocyanate,
133920-06-6 >98%
250mg
¥2369.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204844-100 mg
Phenylhexyl isothiocyanate,
133920-06-6 >98%
100MG
¥1,203.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-204844A-250 mg
Phenylhexyl isothiocyanate,
133920-06-6 >98%
250MG
¥2,369.00 2023-07-11
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD